Cas no 1788666-36-3 (N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1788666-36-3
• MF: C₁₈H₂₈N₂O₅S
• MW: 384.490324020386
• CID: 5405465
• Update Time: 2025-07-29

N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-(methylsulfonyl)-4-piperidinecarboxamide
• N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methanesulfonylpiperidine-4-carboxamide

• Inchi： 1S/C18H28N2O5S/c1-18(22,12-14-4-6-16(25-2)7-5-14)13-19-17(21)15-8-10-20(11-9-15)26(3,23)24/h4-7,15,22H,8-13H2,1-3H3,(H,19,21)
• InChI Key： AMIYJYGUNHPIMN-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NCC(O)(C)CC2=CC=C(OC)C=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methanesulfonylpiperidine-4-carboxamide

N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methanesulfonylpiperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1788666-36-3, known as N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methanesulfonylpiperidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which combines a piperidine ring, a methanesulfonyl group, and a hydroxyl-substituted aromatic moiety. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of various diseases such as cancer and neurodegenerative disorders.

The piperidine core of this molecule is a six-membered ring containing one nitrogen atom, which contributes to its structural stability and ability to form hydrogen bonds. The methanesulfonyl group attached to the piperidine ring enhances the molecule's solubility and bioavailability, making it more suitable for pharmacological applications. The hydroxyl group on the aromatic ring plays a crucial role in modulating the molecule's interactions with biological targets, such as enzymes and receptors.

Recent research has focused on the anti-cancer properties of this compound. Studies conducted in vitro have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including breast and prostate cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. Additionally, this compound has shown potential as a neuroprotective agent, with studies indicating its ability to reduce oxidative stress and inflammation in models of Alzheimer's disease.

The synthesis of N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-methanesulfonylpiperidine-4-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the piperidine ring, the introduction of the methanesulfonyl group, and the coupling of the aromatic moiety. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets rigorous quality standards for preclinical testing.

In terms of pharmacokinetics, this compound exhibits favorable properties, including good absorption and moderate clearance rates. Preclinical studies have shown that it achieves therapeutic concentrations in target tissues while maintaining acceptable safety margins. These findings suggest that it has potential for further development as an oral or parenteral therapeutic agent.

Looking ahead, ongoing research is exploring the therapeutic potential of this compound in other disease areas, such as inflammatory bowel disease and cardiovascular disorders. Its unique combination of structural features makes it a promising candidate for drug discovery programs targeting diverse biological systems.